![molecular formula C17H22N2O2 B4072906 2-methoxy-6-{[methyl(1-pyridin-3-ylpropyl)amino]methyl}phenol](/img/structure/B4072906.png)
2-methoxy-6-{[methyl(1-pyridin-3-ylpropyl)amino]methyl}phenol
Overview
Description
2-methoxy-6-{[methyl(1-pyridin-3-ylpropyl)amino]methyl}phenol, also known as MPMP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-methoxy-6-{[methyl(1-pyridin-3-ylpropyl)amino]methyl}phenol is not fully understood, but it is believed to act by inhibiting the production of reactive oxygen species and reducing inflammation in the brain. It has also been shown to increase the production of brain-derived neurotrophic factor, which is important for the growth and survival of neurons.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the brain, which can lead to the prevention or slowing down of neurodegenerative diseases. It has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methoxy-6-{[methyl(1-pyridin-3-ylpropyl)amino]methyl}phenol in lab experiments is its potential therapeutic applications, which can lead to the development of new treatments for neurodegenerative diseases. However, one limitation is the lack of understanding of its mechanism of action, which can make it difficult to design experiments to test its efficacy.
Future Directions
There are several future directions for research on 2-methoxy-6-{[methyl(1-pyridin-3-ylpropyl)amino]methyl}phenol. One direction is to further investigate its mechanism of action to better understand how it exerts its neuroprotective effects. Another direction is to test its efficacy in clinical trials to determine its potential as a therapeutic agent for neurodegenerative diseases. Additionally, research could focus on developing more efficient and cost-effective synthesis methods for this compound.
Scientific Research Applications
2-methoxy-6-{[methyl(1-pyridin-3-ylpropyl)amino]methyl}phenol has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have antioxidant, anti-inflammatory, and neuroprotective effects, making it a promising candidate for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
IUPAC Name |
2-methoxy-6-[[methyl(1-pyridin-3-ylpropyl)amino]methyl]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2/c1-4-15(13-8-6-10-18-11-13)19(2)12-14-7-5-9-16(21-3)17(14)20/h5-11,15,20H,4,12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVGXATSWPYBJCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CN=CC=C1)N(C)CC2=C(C(=CC=C2)OC)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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